Cas no 292043-69-7 (1-Cyclopentene-1-carboxylicacid, 3,3-dimethyl-5-oxo-)

• Product Name: 1-Cyclopentene-1-carboxylicacid, 3,3-dimethyl-5-oxo-
• CAS No: 292043-69-7
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 249104
• PubChem ID: 45084792
• Update Time: 2025-04-19

1-Cyclopentene-1-carboxylicacid, 3,3-dimethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentene-1-carboxylicacid, 3,3-dimethyl-5-oxo-
• 1-Cyclopentene-1-carboxylicacid,3,3-dimethyl-5-oxo-(9CI)
• 3,3-dimethyl-5-oxocyclopentene-1-carboxylic acid
• 292043-69-7
• 3,3-Dimethyl-5-oxocyclopent-1-ene-1-carboxylic acid
• DTXSID60665710

• Inchi： 1S/C8H10O3/c1-8(2)3-5(7(10)11)6(9)4-8/h3H,4H2,1-2H3,(H,10,11)
• InChI Key： DWSHJQQMPNDZGA-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CC(C)(C)C1

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37